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Section 1: Introduction and Scope
Fmoc-L-Ala(BCP)-OH, or (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-

(bicyclo[1.1.1]pentan-1-yl)propanoic acid, is a specialized, non-natural amino acid derivative

increasingly utilized in peptide synthesis and drug development.[1] Its unique

bicyclo[1.1.1]pentanyl (BCP) moiety serves as a rigid, non-aromatic bioisostere for phenyl rings

or tert-butyl groups, offering novel conformational constraints and metabolic stability to peptide-

based therapeutics.

Important Scope Limitation: As of the date of this publication, a specific, publicly available

Safety Data Sheet (SDS) for Fmoc-L-Ala(BCP)-OH has not been widely disseminated by

manufacturers. Therefore, this guide has been constructed by synthesizing data from the well-

documented safety profile of its parent compound, Fmoc-L-Ala-OH, and other similar Fmoc-

protected amino acids.[2][3][4][5] The protocols herein are grounded in established principles of

good laboratory practice for handling non-classified, solid-phase chemical reagents.

Researchers must always perform their own risk assessment in conjunction with institutional

safety guidelines.
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Section 2: Compound Identification and
Physicochemical Properties
Proper identification is the first step in a self-validating safety protocol. The BCP moiety adds

significant mass and alters the physicochemical properties compared to the parent Fmoc-L-Ala-

OH.

Property Value Source

IUPAC Name

(S)-2-((((9H-fluoren-9-

yl)methoxy)carbonyl)amino)-3-

(bicyclo[1.1.1]pentan-1-

yl)propanoic acid

-

Synonyms

Fmoc-(S)-Ala(Bicyclo[2][2]

[2]pantanyl)-OH; 3-BCP-Fmoc-

Alanine

[1]

CAS Number 2095488-98-3

Molecular Formula C23H23NO4 [1]

Molecular Weight 377.44 g/mol [1]

Appearance
White to off-white solid/powder

(Expected)
[2][6][7]

Storage Temperature
2-8°C, in a dry, well-ventilated

place
[2][8]

Section 3: Hazard Identification and Classification
Based on extensive data for analogous compounds like Fmoc-L-Ala-OH, Fmoc-L-Ala(BCP)-
OH is not expected to be classified as a hazardous substance under the Globally Harmonized

System (GHS).[3][4][5]

Acute Toxicity: No data is available, but not expected to be acutely toxic.[2][5][7]

Skin Corrosion/Irritation: Not expected to be a skin irritant.[2][5][7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/msds/fmoc-ala-oh.htm
https://www.chemicalbook.com/msds/fmoc-ala-oh.htm
https://www.chemicalbook.com/msds/fmoc-ala-oh.htm
https://advancedchemtech.com/product/fmoc-alabcp-oh/
https://advancedchemtech.com/product/fmoc-alabcp-oh/
https://advancedchemtech.com/product/fmoc-alabcp-oh/
https://www.chemicalbook.com/msds/fmoc-ala-oh.htm
https://www.chemicalbook.com/msds/fmoc-ala-oh.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21107~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2014:46:04~~Fmoc-L-Alanine%20monohydrate~~
https://www.chemicalbook.com/msds/fmoc-ala-oh.htm
https://www.sigmaaldrich.com/GB/en/product/mm/852287
https://www.benchchem.com/product/b8147888/docs?utm_src=pdf-body#a-comprehensive-safety-and-handling-guide-for-fmoc-l-ala-bcp-oh
https://www.benchchem.com/product/b8147888/docs?utm_src=pdf-body#a-comprehensive-safety-and-handling-guide-for-fmoc-l-ala-bcp-oh
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600700-a001-fmoc-ala-oh.pdf
https://severnbiotech.com/wp-content/uploads/2021/04/60-1111-25_Fmoc-Ala-OH-99percent_sds.pdf
https://www.carlroth.com/medias/SDB-6646-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzEyOTZ8YXBwbGljYXRpb24vcGRmfGFHVTBMMmc1Tnk4NU1UYzFNamN3TlRnNE5EUTJMMU5FUWw4Mk5qUTJYMEZWWDBWT0xuQmtaZ3w0ZWM2NWQ1M2IyY2RmMDIyNTlhM2YyMTExZGYwMDkxYjI0YzQ4YjBjNjYwMzQwNzc5ZDYzMzg3Zjk3M2M1ZmJm
https://www.chemicalbook.com/msds/fmoc-ala-oh.htm
https://www.carlroth.com/medias/SDB-6646-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzEyOTZ8YXBwbGljYXRpb24vcGRmfGFHVTBMMmc1Tnk4NU1UYzFNamN3TlRnNE5EUTJMMU5FUWw4Mk5qUTJYMEZWWDBWT0xuQmtaZ3w0ZWM2NWQ1M2IyY2RmMDIyNTlhM2YyMTExZGYwMDkxYjI0YzQ4YjBjNjYwMzQwNzc5ZDYzMzg3Zjk3M2M1ZmJm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21107~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2014:46:04~~Fmoc-L-Alanine%20monohydrate~~
https://www.chemicalbook.com/msds/fmoc-ala-oh.htm
https://www.carlroth.com/medias/SDB-6646-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzEyOTZ8YXBwbGljYXRpb24vcGRmfGFHVTBMMmc1Tnk4NU1UYzFNamN3TlRnNE5EUTJMMU5FUWw4Mk5qUTJYMEZWWDBWT0xuQmtaZ3w0ZWM2NWQ1M2IyY2RmMDIyNTlhM2YyMTExZGYwMDkxYjI0YzQ4YjBjNjYwMzQwNzc5ZDYzMzg3Zjk3M2M1ZmJm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21107~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2014:46:04~~Fmoc-L-Alanine%20monohydrate~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8147888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Damage/Irritation: Not expected to cause serious eye irritation.[2][5][7]

Carcinogenicity/Mutagenicity: No components are listed as probable or confirmed

carcinogens by IARC.[2][5]

The causality behind this low-hazard profile lies in the stability of its constituent parts. The

Fmoc protecting group, the amino acid backbone, and the BCP cage are all chemically robust

structures that do not possess intrinsic toxicophores. However, like any fine powder, it can pose

a mechanical irritation risk to the respiratory system and eyes.
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Caption: A validated workflow for the safe handling of Fmoc-L-Ala(BCP)-OH.

Section 6: Emergency and First-Aid Procedures
Immediate and correct action can significantly mitigate the consequences of accidental

exposure.

Protocol: First-Aid for Exposure to Fmoc-L-Ala(BCP)-OH

In Case of Eye Contact:

Immediately flush the eyes with copious amounts of tepid water for at least 15 minutes at

an emergency eyewash station. [3][9] 2. While flushing, hold the eyelids open to ensure

water reaches all surfaces of the eye and eyelid. [10] 3. Remove contact lenses if present

and easy to do. [9] 4. Consult a physician as a precautionary measure. [3]

In Case of Skin Contact:

Wash the affected area thoroughly with soap and plenty of water. [2][3] 2. Remove any

contaminated clothing. [9] 3. If irritation develops or persists, seek medical attention.

If Inhaled:

Move the individual to fresh air immediately. [2][3] 2. If the person is not breathing, give

artificial respiration.

Seek medical attention if symptoms such as coughing or irritation occur.

If Swallowed:

Never give anything by mouth to an unconscious person. [2][3] 2. Rinse the mouth

thoroughly with water. [2][3] 3. Do NOT induce vomiting. [10] 4. Consult a physician.

Section 7: Accidental Release and Disposal
Measures

Accidental Release Measures:
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Personal Precautions: Ensure adequate ventilation and wear the appropriate PPE as

described in Section 5. Avoid breathing dust. [3] 2. Containment: Prevent further spillage if

it is safe to do so. Do not let the product enter drains. [3] 3. Cleanup: Gently sweep or

scoop up the spilled solid material, avoiding dust formation. [2][11]Place the material into a

suitable, labeled, and closed container for disposal. [2][3]

Waste Disposal:

Disposal must be conducted in accordance with all applicable federal, state, and local

environmental regulations. [12][11] * The material should not be disposed of with

household garbage or allowed to reach the sewage system. [4] * Contaminated packaging

should be treated as the product itself and disposed of accordingly. [6]The waste

generator is ultimately responsible for proper waste classification and disposal. [3]

Section 8: Stability and Reactivity
Reactivity: No specific reactivity hazards are known. The material is not reactive with water.

[2][6]* Chemical Stability: The product is stable under recommended storage and handling

conditions. [12][13]* Conditions to Avoid: Avoid the formation of dust. [3][13]* Incompatible

Materials: Avoid contact with strong oxidizing agents. [12][13]* Hazardous Decomposition

Products: Under fire conditions, thermal decomposition may produce carbon oxides (CO,

CO2) and nitrogen oxides (NOx). [6][12]

Section 9: Conclusion
Fmoc-L-Ala(BCP)-OH is a valuable reagent in modern peptide chemistry. While it is not

classified as a hazardous material based on data from analogous compounds, this status does

not preclude the need for rigorous safety protocols. The primary risks associated with this solid

compound are mechanical irritation from dust and potential, uncharacterized effects from

significant exposure. By implementing the comprehensive handling, PPE, and emergency

procedures outlined in this guide, researchers, scientists, and drug development professionals

can confidently and safely integrate this compound into their workflows, ensuring both personal

safety and experimental integrity.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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